4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile

• IUPAC Name: 4-[(2,4-dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile
• InChI: InChI=1S/C15H15N3O2/c16-9-11-3-5-12(6-4-11)10-18-13(19)15(17-14(18)20)7-1-2-8-15/h3-6H,1-2,7-8,10H2,(H,17,20)
• InChI Key: QDQHPABYFVTTFV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)C(=O)N(C(=O)N2)CC3=CC=C(C=C3)C#N
• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.30 g/mol

Description

4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile, also known as DNQX, is a synthetic compound that belongs to the family of quinoxalinediones. DNQX is widely used in scientific research as a potent and selective antagonist of ionotropic glutamate receptors, specifically the AMPA subtype.

Mechanism of Action

4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile acts as a competitive antagonist of AMPA receptors by binding to the receptor site and blocking the activity of glutamate, the natural ligand of the receptor. This results in the inhibition of synaptic transmission and the suppression of neuronal activity. 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile has a high affinity for AMPA receptors and does not affect other types of glutamate receptors, making it a selective tool for studying the function of AMPA receptors.
Biochemical and Physiological Effects:
4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile has been shown to have a range of biochemical and physiological effects in the nervous system. It can induce seizures in animal models, indicating its potential as a tool for studying epilepsy. 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile can also block the induction of long-term potentiation (LTP), a process involved in learning and memory. This suggests that AMPA receptors play a critical role in synaptic plasticity and memory formation. In addition, 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury, indicating its potential as a therapeutic agent for neurological disorders.

Advantages and Limitations for Lab Experiments

4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile has several advantages as a tool for scientific research. It is highly selective for AMPA receptors and does not affect other types of glutamate receptors, making it a specific tool for studying the function of AMPA receptors. 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile is also commercially available and can be synthesized in high yields and purity. However, 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile has some limitations as well. It can induce seizures in animal models, which can complicate experiments involving neuronal activity. In addition, 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile can have off-target effects on other ion channels, which can affect the interpretation of experimental results.

Future Directions

There are several future directions for research involving 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile. One area of interest is the role of AMPA receptors in neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. By studying the effects of 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile on neuronal activity in animal models of these disorders, researchers can gain insights into the underlying mechanisms and develop new therapeutic strategies. Another area of interest is the development of more selective and potent AMPA receptor antagonists, which can improve the specificity and efficacy of scientific research using 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile. Finally, the use of 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile in combination with other tools such as optogenetics and electrophysiology can provide a more comprehensive understanding of the function of AMPA receptors in the nervous system.

Synthesis Methods

4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile is synthesized by the reaction of 2,3-dichloroquinoxaline with potassium cyanide, followed by reaction with 1,3-diaminopropane and then with benzyl chloroformate. The final product is obtained by reaction with 2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidine. The synthesis method of 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile has been optimized to obtain high yields and purity, making it commercially available for scientific research.

Scientific Research Applications

4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile is widely used in scientific research to study the role of ionotropic glutamate receptors in the nervous system. It is used to block the activity of AMPA receptors, which are involved in synaptic plasticity, learning, and memory. By studying the effects of 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile on neuronal activity, researchers can gain insights into the mechanisms underlying these processes. 4-[(2,4-Dioxo-1,3-diazaspiro[4.4]nonan-3-yl)methyl]benzonitrile is also used to study the role of glutamate receptors in neurological disorders such as epilepsy, stroke, and neurodegenerative diseases.